Cas no 2229386-40-5 (3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine
• CAS No: 2229386-40-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6500103
• PubChem ID: 165651824
• Update Time: 2025-05-21

3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine
• 3-[(6-methoxy-1,3-dioxaindan-5-yl)oxy]propan-1-amine
• EN300-1989980
• 2229386-40-5

• Inchi： 1S/C11H15NO4/c1-13-8-5-10-11(16-7-15-10)6-9(8)14-4-2-3-12/h5-6H,2-4,7,12H2,1H3
• InChI Key： IZUFIBYHJAPMBF-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC2=C(C=C1OC)OCO2

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine

3-(6-Methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine: A Comprehensive Overview

3-(6-Methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine (CAS No. 2229386-40-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding this intriguing molecule.

The molecular structure of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine is noteworthy for its combination of a methoxy-substituted dioxaindan ring and an amino-functionalized propoxy group. This arrangement imparts the compound with a high degree of structural rigidity and specific chemical reactivity, which are crucial for its biological activities. The methoxy group on the dioxaindan ring enhances the compound's lipophilicity, facilitating its cellular uptake and distribution within the body.

Recent studies have focused on the pharmacological properties of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine. One notable area of research is its potential as a neuroprotective agent. In vitro experiments have demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective effects, 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine has also shown promise in anti-inflammatory and anti-cancer research. Preclinical studies have indicated that the compound can modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses. Furthermore, preliminary data suggest that 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine may have selective cytotoxic effects on certain cancer cell lines, making it a potential candidate for further development as an anticancer agent.

The synthesis of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 6-methoxydioxaindanone with an appropriate amine derivative under controlled conditions. The resulting product is then subjected to further purification steps to ensure its high quality and suitability for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypropan-1-amine. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease settings.

In conclusion, 3-(6-methoxy-1,3-dioxaindan-5-yloxy)propanoammonium, with its unique chemical structure and multifaceted biological activities, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.